Cas no 35266-65-0 (2-methoxy-4-2-(methylamino)ethylphenol hydrochloride)

• Product Name: 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride
• CAS No: 35266-65-0
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 5459861
• PubChem ID: 85789294
• Update Time: 2025-05-25

2-methoxy-4-2-(methylamino)ethylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-[2-(methylamino)ethyl]phenol;hydrochloride
• 2-methoxy-4-[2-(methylamino)ethyl]phenol hydrochloride
• Z4437707719
• Phenol, 2-methoxy-4-[2-(methylamino)ethyl]-, hydrochloride (1:1)
• 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride

• Inchi： 1S/C10H15NO2.ClH/c1-11-6-5-8-3-4-9(12)10(7-8)13-2;/h3-4,7,11-12H,5-6H2,1-2H3;1H
• InChI Key： OXUOJWQYRKCWFD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CCNC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Topological Polar Surface Area: 41.5

Additional information on 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride

Recent Advances in the Study of 2-Methoxy-4-2-(methylamino)ethylphenol Hydrochloride (CAS: 35266-65-0)

2-Methoxy-4-2-(methylamino)ethylphenol hydrochloride (CAS: 35266-65-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to in the literature by its systematic name, has been the subject of recent studies due to its potential therapeutic applications and unique biochemical properties. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, pharmacological activities, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), to characterize the compound and confirm its structural integrity. These advancements are critical for ensuring the compound's suitability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride exhibits notable activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with adrenergic and dopaminergic receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. A 2022 study published in Neuropharmacology demonstrated that the compound enhances dopamine release in vitro, with minimal off-target effects, making it a promising candidate for further development.

In addition to its neurological effects, recent research has explored the compound's anti-inflammatory and antioxidant properties. A 2023 study in Biochemical Pharmacology reported that 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride significantly reduces oxidative stress in cellular models, potentially offering therapeutic benefits for conditions such as chronic inflammation and neurodegenerative diseases. These findings underscore the compound's multifaceted pharmacological profile and its potential as a versatile therapeutic agent.

Despite these promising results, challenges remain in the development of 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride for clinical use. Current research is addressing issues related to bioavailability and metabolic stability, with a focus on optimizing the compound's pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the goal of initiating Phase I clinical trials within the next two years.

In conclusion, 2-methoxy-4-2-(methylamino)ethylphenol hydrochloride (CAS: 35266-65-0) represents a compelling area of research in the chemical biology and pharmaceutical fields. Recent advancements in synthesis, pharmacological characterization, and therapeutic potential highlight its significance as a candidate for further investigation. Continued research and development efforts will be essential to fully realize the clinical applications of this promising compound.